4-Bromo-6-(diaminomethylidene)cyclohexa-2,4-dien-1-one

• IUPAC Name: 5-bromo-2-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H7BrN2O/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,(H3,9,10)
• InChI Key: MREGUZDZPWXJTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=N)N)O
• Molecular Formula: C7H7BrN2O
• DSSTOX Substance ID: DTXSID70697421
• Molecular Weight: 215.05 g/mol
• CAS RN: 851382-94-0

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the crystal structure of (Z)-4-bromo-6-(((1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)methylene)cyclohexa-2,4-dien-1-one monohydrate was synthesized from 5-Bromosalicylaldehyde and tris(hydroxymethyl)methyl aminomethane.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, the crystal structure of (Z)-4-bromo-6-(((1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)methylene)cyclohexa-2,4-dien-1-one monohydrate was reported.

Scientific Research Applications

Subheading Electrochemical Induced Transformations and Dehalogenation

4-Bromo-6-(diaminomethylidene)cyclohexa-2,4-dien-1-one has been studied for its electrochemical properties, particularly focusing on the transformations it undergoes during electrochemical reactions. Research has shown that cyclohexa-2,5(2,4)-dien-1-ones with a dihalomethyl substituent at the tertiary carbon atom undergo reductive dehalogenation as a two-electron reductive elimination of the geminal halogen atoms. This process leads to the intermediate formation of carbene and subsequent rearrangement of cyclohexadienone, resulting in ring expansion to corresponding methylcyclohepta-2,4,6-trien-1-ones (Moiseeva et al., 2011).

Bromination Reactions

Subheading Bromination and Halogenation Reactions

The compound also demonstrates interesting behavior in bromination reactions. For instance, when it undergoes bromination, it affords bromine addition products to the syn- and anti-C=C bonds of the quinoid ring. This highlights the compound's reactivity and its potential in synthetic chemistry, especially in the modification and synthesis of complex molecules (Konovalova et al., 2016).

Crystal Structures

Subheading Crystallographic Studies

Crystallographic studies of derivatives of this compound, such as 6-[(2-hydroxy-1,1-bis-hydroxymethyl-ethylamino)-methylene]-4-bromo-cyclohexa-2,4-dienone, have provided detailed insights into its molecular structure. The crystalline forms reveal the spatial arrangement of the atoms and the molecular geometry, which is crucial for understanding the compound's chemical behavior and reactivity (Chumakov et al., 2006).

Reactivity and Ligand Properties

Subheading Chemical Reactivity and Ligand Behavior

The compound and its analogs have been used to explore the design and synthesis of novel chemical species, specifically focusing on the unique ligand cyclohexa-2,5-diene-4-(diaminomethynyl)-1-ylidene. This research is significant as it delves into the electronic and geometric parameters of the compounds, offering insights into their reactivity, which is essential for their application in various chemical reactions and potential use in therapeutic applications (Bharatam et al., 2016).